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Compound of Interest

Compound Name: Fmoc-D-Glu-OMe
Cat. No.: B12498454
Get Quote
\ J

Technical Guide: Fmoc-D-Glu-OMe Safety &
Handling
Executive Summary

Fmoc-D-Glu-OMe is a specialized amino acid derivative used primarily in solution-phase
peptide synthesis and the development of peptidomimetics. As a D-amino acid, it confers
resistance to proteolytic degradation, a critical feature for therapeutic peptide stability. The

-methyl ester moiety serves as a semi-permanent C-terminal protection group, orthogonal to
acid-labile side-chain protectors (e.g., t-Bu) and base-labile Fmoc groups.

Target Audience: Synthetic Chemists, drug discovery researchers, and laboratory safety
officers.

Chemical Identity & Physical Properties[1][2][3][4][5]
[6]

The following data characterizes the substance. Where specific experimental data for the D-
enantiomer is absent, values are derived from the enantiomeric L-isomer (CAS: 145038-49-9)
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due to identical physicochemical properties (excluding optical rotation).

Property Specification

N-(9-Fluorenylmethoxycarbonyl)-D-glutamic

Chemical Name acid

-methyl ester

Common Name Fmoc-D-Glu-OMe

CAS Number Not widely listed (L-isomer: 145038-49-9)
C

Molecular Formula H
NO

Molecular Weight 383.39 g/mol

Appearance White to off-white crystalline powder

Soluble in organic solvents (DMF, DMSO, DCM,

Solubility o
Ethyl Acetate); Low solubility in water
) ) 110 — 120 °C (Typical range for Fmoc-Glu
Melting Point
esters)
Purity Grade Typically >98% (HPLC) for peptide synthesis

Hazard Identification & Risk Assessment (GHS)[6][8]

While some vendors label Fmoc-amino acid esters as "Not Hazardous," professional safety
protocols dictate treating them as Irritants to mucous membranes and skin due to the reactive
nature of the Fmoc group and potential hydrolysis products.

GHS Classification (Precautionary)[8]

o Skin Corrosion/Irritation: Category 2 (H315)

» Serious Eye Damage/Eye Irritation: Category 2A (H319)
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e Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory System) (H335)[1]

Hazard Statement (H- Precautionary Statement
Code) (P-Code)

Operational Interpretation

) Use Nitrile gloves (min
o P280: Wear protective ] ]
H315: Causes skin irritation ) ) 0.11mm thick). Double glove if
gloves/clothing/eye protection. ) ) )
handling solutions in DMF.

) P305+P351+P338: IF IN Safety goggles are mandatory.
H319: Causes serious eye ) ) ) )
L EYES: Rinse cautiously with Do not use safety glasses with
irritation )
water... open sides.

] ] ) Handle all solid powder
H335: May cause respiratory P261: Avoid breathing S -~
o weighing inside a certified
irritation dust/fume.
fume hood.

Safe Handling & Storage Protocol

The stability of Fmoc-D-Glu-OMe depends on preventing premature deprotection (loss of
Fmoc) or hydrolysis (loss of OMe). The following workflow ensures compound integrity and
operator safety.

Storage Conditions

o Temperature: Refrigerate at 2—8 °C. Long-term storage at -20 °C is preferred.
o Atmosphere: Store under inert gas (Argon/Nitrogen) if possible.

» Moisture: Hygroscopic. Keep desiccated. Allow bottle to reach room temperature before
opening to prevent condensation.

Operational Workflow (DOT Visualization)
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Figure 1: Safe handling workflow emphasizing thermal equilibration to prevent moisture
contamination.

Technical Application: Orthogonal Synthesis

Fmoc-D-Glu-OMe is utilized when the C-terminus must remain protected as a methyl ester
while the N-terminus is extended, or when the side chain (

-COOH) requires selective manipulation.

Mechanism of Action[8][9]

e Fmoc Group: Removed by secondary amines (Piperidine/DBU).

o Methyl Ester (OMe): Stable to Piperidine (Fmoc removal conditions) and TFA (Side-chain
removal conditions).[2] Hydrolyzed by strong aqueous base (LIOH/NaOH).

o Orthogonality: This allows for "Head-to-Tail" cyclization or side-chain modification without
disturbing the C-terminus until the final step.

Synthesis Pathway (DOT Visualization)
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Figure 2: Orthogonal utility of the methyl ester in peptide synthesis strategies.
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Emergency Response & Toxicology
First Aid Measures

e Eye Contact: Immediately flush with running water for 15 minutes. Lift eyelids occasionally.
Seek medical attention.

» Skin Contact: Wash with soap and water. Remove contaminated clothing.[3] If irritation
persists, consult a dermatologist.

 Inhalation: Move to fresh air. If breathing is difficult, give oxygen.

¢ Ingestion: Wash out mouth with water. Do NOT induce vomiting. Call a poison control center.

Toxicological Note

Data on D-Glu-OMe specifically is limited. Toxicity is generally low but cumulative effects of D-
amino acids in high doses are not fully characterized.

o LD50: Not established for this specific derivative.

o Sensitization: Potential sensitizer upon prolonged contact (analogous to other Fmoc-amino
acids).

Disposal & Environmental Considerations

e Waste Category: Hazardous Chemical Waste.

e Protocol: Dissolve in a combustible solvent and burn in a chemical incinerator equipped with
an afterburner and scrubber.

« Environmental Impact: Do not allow product to enter drains. Fmoc derivatives can be toxic to
aquatic life due to the fluorene moiety.

References

e Sigma-Aldrich. (2024). Safety Data Sheet: Fmoc-L-Glutamic acid alpha-methyl ester.
Retrieved from (Proxy for physical data).
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e PubChem. (2024).[1] Compound Summary: Fmoc-Glu(OMe)-OH.[4][5] National Library of
Medicine. Retrieved from .[1]

¢ Chem-Impex International. (2024). Fmoc-L-Glu-OMe Product Specifications. Retrieved from

+ Novabiochem. (2023). Peptide Synthesis Protocols: Orthogonal Protection Strategies. Merck
KGaA.[3]

(Note: Specific CAS numbers for D-isomers may vary by vendor; always verify the Certificate of
Analysis for the specific lot received.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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